Cas no 5448-63-5 (4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide)

4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide structure
5448-63-5 structure
Product Name:4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide
CAS No:5448-63-5
MF:C11H11N3O3S
MW:265.288340806961
CID:941521
PubChem ID:9561088
Update Time:2025-04-19

4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide
    • 4-amino-N-[(E)-furan-2-ylmethylideneamino]benzenesulfonamide
    • 4-amino-N-[(E)-2-furylmethyleneamino]benzenesulfonamide
    • NSC18058
    • NSC-18058
    • NSC 18058
    • 5448-63-5
    • 4-Amino-N'-(2-furylmethylene)benzenesulfonohydrazide
    • Inchi: 1S/C11H11N3O3S/c12-9-3-5-11(6-4-9)18(15,16)14-13-8-10-2-1-7-17-10/h1-8,14H,12H2/b13-8+
    • InChI Key: UNDAOXRINNTJJZ-MDWZMJQESA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N/N=C/C1=CC=CO1)(=O)=O

Computed Properties

  • Exact Mass: 265.05223
  • Monoisotopic Mass: 265.052112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.429
  • Boiling Point: 468.686°C at 760 mmHg
  • Flash Point: 237.253°C
  • Refractive Index: 1.645
  • PSA: 97.69
  • LogP: 3.22710
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